![molecular formula C11H12N2OS B2609682 4-[(4-Methylphenoxy)methyl]-1,3-thiazol-2-amine CAS No. 885457-99-8](/img/structure/B2609682.png)
4-[(4-Methylphenoxy)methyl]-1,3-thiazol-2-amine
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Overview
Description
“4-[(4-Methylphenoxy)methyl]-1,3-thiazol-2-amine” is a chemical compound with the molecular formula C11H12N2OS and a molecular weight of 220.29 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiazol-2-amine group attached to a methylphenoxy group . Further structural analysis would require more specific data such as NMR or X-ray crystallography results.
Scientific Research Applications
Heterocyclic Compound Synthesis
4-[(4-Methylphenoxy)methyl]-1,3-thiazol-2-amine is a valuable precursor in synthesizing a wide range of heterocyclic compounds. Its versatility in chemical reactions enables the generation of diverse heterocyclic structures, such as pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. These compounds have significant applications in developing pharmaceuticals, dyes, and other organic materials. The unique reactivity of this chemical offers mild reaction conditions for synthesizing various heterocyclic compounds and cynomethylene dyes from a broad spectrum of precursors, including amines, α-aminocarboxylic acids, their esters, phenols, malononitriles, and azacrown ethers (Gomaa & Ali, 2020).
Pharmacological Agent Development
Another significant application of this compound lies in its potential for pharmacological agent development. The compound's structure is amenable to modifications, allowing for the creation of derivatives with antimicrobial, anticancer, and antidiabetic properties. The structural modifications at the 2,4-thiazolidinedione (TZD) nucleus, to which this compound is related, highlight its importance in medicinal chemistry. These modifications have led to the development of a wide range of lead molecules against various clinical disorders, showcasing the importance of this and related structures in developing novel therapeutic agents (Singh et al., 2022).
Environmental Remediation
This compound and its derivatives also play a role in environmental remediation, particularly in the sorption of herbicides and other phenoxy compounds to soil and organic matter. This application is crucial for mitigating the environmental impact of agricultural chemicals and ensuring the safety of water sources. The understanding of how these compounds interact with soil components and pollutants can aid in the development of more effective remediation strategies (Werner, Garratt, & Pigott, 2012).
Mechanism of Action
Target of Action
Thiazole derivatives have been known to interact with various biological targets, influencing different physiological systems .
Mode of Action
Thiazole compounds, in general, are known for their aromaticity and reactivity, which allows them to participate in various chemical reactions such as donor-acceptor and nucleophilic reactions . This reactivity might influence their interaction with biological targets.
Biochemical Pathways
Molecules containing a thiazole ring can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems .
Properties
IUPAC Name |
4-[(4-methylphenoxy)methyl]-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c1-8-2-4-10(5-3-8)14-6-9-7-15-11(12)13-9/h2-5,7H,6H2,1H3,(H2,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOQXGZHMRPHEGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC2=CSC(=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>33 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24831010 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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